Cas no 326021-35-6 (3-(1,3-benzothiazol-2-yl)-2,3-dihydroxypropanoic acid)

• Product Name: 3-(1,3-benzothiazol-2-yl)-2,3-dihydroxypropanoic acid
• CAS No: 326021-35-6
• MF: C₁₀H₉NO₄S
• MW: 239.247761487961
• CID: 3108558
• Update Time: 2025-05-22

3-(1,3-benzothiazol-2-yl)-2,3-dihydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-benzothiazol-2-yl)-2,3-dihydroxypropanoic acid

• Inchi： 1S/C10H9NO4S/c12-7(8(13)10(14)15)9-11-5-3-1-2-4-6(5)16-9/h1-4,7-8,12-13H,(H,14,15)
• InChI Key： LSSZVQDQXRRRSP-UHFFFAOYSA-N
• SMILES： C(C1SC2=CC=CC=C2N=1)(O)C(O)C(=O)O

Additional information on 3-(1,3-benzothiazol-2-yl)-2,3-dihydroxypropanoic acid

Comprehensive Overview of 3-(1,3-benzothiazol-2-yl)-2,3-dihydroxypropanoic acid (CAS No. 326021-35-6)

3-(1,3-benzothiazol-2-yl)-2,3-dihydroxypropanoic acid (CAS No. 326021-35-6) is a benzothiazole-derived organic compound with significant potential in pharmaceutical and biochemical research. Its unique structure, combining a benzothiazole core with a dihydroxypropanoic acid moiety, makes it a subject of interest for scientists exploring novel enzyme inhibitors, antioxidants, and chelation agents. This compound's molecular formula, C₁₀H₉NO₄S, highlights its versatility in synthetic applications.

Recent studies have focused on the bioactivity of 3-(1,3-benzothiazol-2-yl)-2,3-dihydroxypropanoic acid, particularly its role in modulating oxidative stress pathways. With growing public interest in anti-aging and neuroprotective compounds, researchers are investigating its potential to scavenge free radicals and protect cellular integrity. The compound's chelating properties also make it relevant in studies targeting metal ion homeostasis, a hot topic in Alzheimer's disease and Parkinson's disease research.

From a synthetic chemistry perspective, 326021-35-6 serves as a key intermediate for constructing more complex heterocyclic frameworks. Its benzothiazole scaffold is frequently employed in designing fluorescent probes and bioimaging agents, aligning with the demand for non-invasive diagnostic tools. The compound's hydrophilic-lipophilic balance (HLB) further enhances its applicability in drug delivery systems, a trending area in nanomedicine.

Environmental scientists are exploring 3-(1,3-benzothiazol-2-yl)-2,3-dihydroxypropanoic acid for its biodegradability profile, addressing concerns about persistent organic pollutants (POPs). As sustainability becomes a priority, this compound's potential as a green chemistry alternative gains traction. Computational studies using QSAR models predict low ecotoxicity, making it a candidate for eco-friendly industrial applications.

In analytical chemistry, CAS 326021-35-6 is utilized as a reference standard for HPLC and LC-MS method development. Its distinct UV absorption spectrum enables precise quantification in complex matrices. Laboratories focusing on metabolomics and proteomics increasingly incorporate this compound for mass spectrometry calibration, responding to the need for standardized protocols in omics technologies.

The compound's crystalline properties have attracted attention in materials science, particularly for designing organic semiconductors. With the rise of flexible electronics, researchers are examining its charge transport characteristics and potential integration into printed electronic devices. This interdisciplinary relevance positions 3-(1,3-benzothiazol-2-yl)-2,3-dihydroxypropanoic acid at the forefront of convergence technology research.

Quality control protocols for 326021-35-6 emphasize spectroscopic purity verification through NMR, FTIR, and elemental analysis. These rigorous standards address the pharmaceutical industry's emphasis on ICH guidelines for impurity profiling. Recent advancements in continuous flow chemistry have improved the compound's synthetic scalability while maintaining regioselective control over its stereocenters.

Emerging applications in agricultural chemistry explore this compound's role as a plant growth modulator. Preliminary studies suggest it may influence phytohormone pathways, offering possibilities for sustainable crop enhancement. This aligns with global searches for climate-resilient agriculture solutions, particularly in developing drought-tolerant plant varieties.

Patent landscapes reveal growing intellectual property activity around 3-(1,3-benzothiazol-2-yl)-2,3-dihydroxypropanoic acid derivatives, particularly in cosmeceutical formulations. Its tyrosinase inhibition potential connects to popular searches for skin brightening agents and hyperpigmentation treatments. Cosmetic chemists are investigating its stability in serum formulations and compatibility with vegan skincare ingredients.

From a regulatory standpoint, CAS 326021-35-6 currently falls outside major REACH restrictions, facilitating its use in EU-compliant research. Toxicology databases indicate favorable in silico safety predictions, though comprehensive ADME studies are ongoing. This balance of accessibility and safety makes it attractive for academic-industrial collaborations in drug discovery pipelines.

The compound's structure-activity relationships (SAR) are being mapped through crystallography and molecular docking studies. These efforts support rational design of selective kinase inhibitors, addressing the pharmaceutical industry's need for targeted therapies. Open-source cheminformatics platforms increasingly include 326021-35-6 in their virtual screening libraries.

Industrial scale-up considerations for 3-(1,3-benzothiazol-2-yl)-2,3-dihydroxypropanoic acid focus on atom economy and waste minimization strategies. Process chemists are developing catalytic methods to reduce reliance on heavy metal reagents, responding to green chemistry metrics requirements. These innovations support its potential as a benchmark compound for sustainable synthetic methodologies.

In educational contexts, CAS 326021-35-6 serves as an excellent model for teaching stereochemistry principles and heterocyclic reactivity. Its well-defined chiral centers provide concrete examples for asymmetric synthesis lectures, meeting the demand for hands-on chemistry education resources. University laboratories increasingly include it in advanced organic chemistry curricula.

Future research directions for 3-(1,3-benzothiazol-2-yl)-2,3-dihydroxypropanoic acid may explore its supramolecular chemistry applications, particularly in host-guest systems. The compound's ability to form hydrogen-bonded networks suggests potential in designing molecular sensors. Such developments would align with the booming field of smart materials and responsive coatings.